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For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dihydro-2H-pyran-5-carboxylic acid, a heterocyclic organic compound, is a versatile

building block in organic synthesis and holds potential for applications in pharmaceutical and

agrochemical development.[1] Its unique structure, featuring a dihydropyran ring fused with a

carboxylic acid moiety, imparts specific chemical reactivity and physical characteristics that are

of significant interest to researchers. This technical guide provides a comprehensive overview

of the known physical and chemical properties of 3,4-dihydro-2H-pyran-5-carboxylic acid,

along with available experimental data and synthetic considerations.

Physical and Chemical Properties
The fundamental physical and chemical properties of 3,4-dihydro-2H-pyran-5-carboxylic acid
are summarized below. These properties are crucial for its handling, characterization, and

application in various chemical transformations.

Table 1: Physical and Chemical Properties of 3,4-Dihydro-2H-pyran-5-carboxylic Acid
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Property Value Source(s)

Molecular Formula C₆H₈O₃ [2][3][4]

Molecular Weight 128.13 g/mol [2]

Appearance Solid, Beige Solid [2][4]

Melting Point Data not available

Boiling Point Data not available

pKa (estimated) 4.2 - 4.8 [1]

Solubility

Soluble in some organic

solvents and water. Specific

quantitative data is limited.

[5]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 3,4-
dihydro-2H-pyran-5-carboxylic acid. While specific experimental spectra for this compound

are not widely published, the expected characteristic signals based on its structure are

described below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons on the dihydropyran ring and the carboxylic acid proton. The olefinic proton on the

double bond would appear in the downfield region. The methylene protons adjacent to the

oxygen and the other methylene protons on the ring would exhibit distinct chemical shifts

and coupling patterns. The acidic proton of the carboxylic acid group would typically appear

as a broad singlet at a very downfield chemical shift.

¹³C NMR: The carbon NMR spectrum would display six distinct signals corresponding to the

six carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid would be

observed at a significantly downfield chemical shift. The two olefinic carbons and the three

methylene carbons of the pyran ring would have characteristic chemical shifts.
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Infrared (IR) Spectroscopy
The IR spectrum of 3,4-dihydro-2H-pyran-5-carboxylic acid is expected to exhibit the

following characteristic absorption bands:

A broad O-H stretching band for the carboxylic acid group, typically in the region of 3300-

2500 cm⁻¹.[6]

A strong C=O stretching band for the carbonyl group of the carboxylic acid, expected around

1700 cm⁻¹.[6]

C-O stretching bands for the ether linkage in the pyran ring and the carboxylic acid.

C=C stretching for the double bond within the pyran ring.

C-H stretching and bending vibrations for the methylene groups.

Mass Spectrometry (MS)
The mass spectrum of 3,4-dihydro-2H-pyran-5-carboxylic acid under electron ionization (EI)

would show a molecular ion peak (M⁺) corresponding to its molecular weight. The

fragmentation pattern would likely involve the loss of the carboxyl group (COOH), water (H₂O),

and other characteristic fragments from the dihydropyran ring.[7]

Synthesis and Purification
Synthesis
Several synthetic routes can be envisioned for the preparation of 3,4-dihydro-2H-pyran-5-
carboxylic acid. General methods for the synthesis of dihydropyran derivatives often involve

hetero-Diels-Alder reactions or intramolecular cyclizations.[8] A plausible approach for the

synthesis of the target molecule could involve the following conceptual workflow:
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Conceptual Synthetic Workflow

Starting Materials
(e.g., α,β-unsaturated aldehyde and a suitable diene)

Hetero-Diels-Alder Reaction

[4+2] cycloaddition

Intermediate Dihydropyran Adduct

Oxidation of an appropriate functional group

e.g., aldehyde to carboxylic acid

3,4-dihydro-2H-pyran-5-carboxylic acid

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 3,4-dihydro-2H-pyran-5-carboxylic acid.

A more specific, documented method involves the hydrolysis of the corresponding methyl ester,

methyl 3,4-dihydro-2H-pyran-5-carboxylate.[1] The synthesis of this ester can be achieved

through a multi-step process starting from 1-bromo-3-chloropropane and methyl acetoacetate.

[1]

Experimental Protocol (for methyl 3,4-dihydro-2H-pyran-5-carboxylate synthesis):

This protocol is adapted from a patented procedure and outlines the synthesis of the methyl

ester, which can be a precursor to the desired carboxylic acid.[1]
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Alkylation: 1-Bromo-3-chloropropane is alkylated with methyl acetoacetate in the presence of

an alcoholic solvent to yield a haloketone intermediate.

O-alkylation and Cyclization: The resulting haloketone is treated with sodium methoxide to

induce O-alkylation and subsequent intramolecular cyclization, affording crude methyl 3,4-

dihydro-2H-pyran-5-carboxylate.

Purification: The crude product is purified by fractional distillation to obtain the pure methyl

ester.

Hydrolysis to the Carboxylic Acid:

The final step to obtain 3,4-dihydro-2H-pyran-5-carboxylic acid would involve the hydrolysis

of the methyl ester under acidic or basic conditions, followed by neutralization and extraction.

Purification
Purification of the final carboxylic acid product would typically involve the following steps:
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Purification Workflow

Crude Reaction Mixture

Extraction
(e.g., with an organic solvent after pH adjustment)

Washing
(to remove impurities)

Drying
(over an anhydrous salt like Na₂SO₄)

Solvent Removal
(under reduced pressure)

Recrystallization or Chromatography
(for high purity)

Pure 3,4-dihydro-2H-pyran-5-carboxylic acid

Click to download full resolution via product page

Caption: A general workflow for the purification of 3,4-dihydro-2H-pyran-5-carboxylic acid.

Reactivity and Potential Applications
As an α,β-unsaturated carboxylic acid, 3,4-dihydro-2H-pyran-5-carboxylic acid is expected

to undergo reactions characteristic of both functional groups. The carboxylic acid moiety can be

converted to esters, amides, acid chlorides, and other derivatives. The double bond can
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participate in addition reactions and can influence the reactivity of the carbonyl group through

conjugation.

The dihydropyran scaffold is present in numerous biologically active molecules, suggesting that

derivatives of 3,4-dihydro-2H-pyran-5-carboxylic acid could be valuable in drug discovery.[9]

For instance, dihydropyran derivatives have been investigated for their potential as receptor

agonists.[9] The carboxylic acid handle provides a convenient point for modification and for the

synthesis of a library of compounds for biological screening.

Conclusion
3,4-Dihydro-2H-pyran-5-carboxylic acid is a heterocyclic compound with significant potential

in organic synthesis and medicinal chemistry. While some of its fundamental properties have

been estimated or are inferred from related structures, a comprehensive experimental

characterization is still needed in the scientific literature. This guide consolidates the available

information to provide a solid foundation for researchers and professionals working with this

versatile molecule. Further experimental investigation into its physical properties, detailed

synthetic protocols, and biological activities will undoubtedly expand its applications in science

and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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